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Compound of Interest

Compound Name: LG 6-102

CAS No.: 132798-30-2

Cat. No.: B1675219

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the pharmacodynamic activity

of GI-102, a bispecific fusion protein (CD80-IgG4 Fc-IL-2v), in patient samples. GI-102 is

designed to enhance anti-tumor immunity through a dual mechanism of action: blockade of the

CTLA-4 pathway via its CD80 domain and stimulation of the IL-2 pathway through a modified

IL-2 variant (IL-2v3). The IL-2v3 component is engineered to preferentially bind to the IL-2

receptor βγ (IL-2Rβγ) over the α subunit (IL-2Rα), aiming to selectively expand cytotoxic T

lymphocytes (CTLs) and Natural Killer (NK) cells while minimizing the expansion of regulatory

T cells (Tregs).

Signaling Pathway and Mechanism of Action
GI-102's therapeutic strategy is centered on overcoming immune suppression and promoting a

robust anti-tumor response. The CD80 component binds to CTLA-4 on T cells, preventing its

interaction with CD80/CD86 on antigen-presenting cells (APCs), thereby releasing the brakes

on T cell activation. Simultaneously, the IL-2v3 moiety binds to the IL-2Rβγ complex on T cells
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and NK cells, triggering downstream signaling cascades that lead to their proliferation,

activation, and enhanced effector functions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1675219/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-measuring-gi-102-activity-in-patient-samples
https://www.benchchem.com/product/b1675219/docs#application-notes-and-protocols-for-measuring-gi-102-activity-in-patient-samples
https://www.benchchem.com/product/b1675219/docs#application-notes-and-protocols-for-measuring-gi-102-activity-in-patient-samples
https://www.benchchem.com/product/b1675219/docs#application-notes-and-protocols-for-measuring-gi-102-activity-in-patient-samples
https://www.benchchem.com/product/b1675219/docs#application-notes-and-protocols-for-measuring-gi-102-activity-in-patient-samples
https://www.benchchem.com/product/b1675219?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675219?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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